Cas no 255391-08-3 (Benzene, 1-chloro-4-[(fluoromethyl)sulfonyl]-2-nitro-)

• Product Name: Benzene, 1-chloro-4-[(fluoromethyl)sulfonyl]-2-nitro-
• CAS No: 255391-08-3
• MF: C₇H₅ClFNO₄S
• MW: 253.635303258896
• CID: 1423112
• PubChem ID: 71357801
• Update Time: 2025-04-20

Benzene, 1-chloro-4-[(fluoromethyl)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-[(fluoromethyl)sulfonyl]-2-nitro-
• 1-chloro-4-(fluoromethylsulfonyl)-2-nitrobenzene
• DTXSID00781847
• 255391-08-3
• 1-Chloro-4-(fluoromethanesulfonyl)-2-nitrobenzene

• Inchi： 1S/C7H5ClFNO4S/c8-6-2-1-5(15(13,14)4-9)3-7(6)10(11)12/h1-3H,4H2
• InChI Key： ABBZUBKHPHAHFH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1[N+](=O)[O-])S(CF)(=O)=O

Computed Properties

• Exact Mass: 252.96125
• Monoisotopic Mass: 252.9611847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28